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Compound of Interest

Compound Name: Narcotic acid

Cat. No.: B1238708 Get Quote

The term "Narcotic acid" is not a recognized standard chemical name within the scientific

community, presenting a significant challenge in providing detailed application notes and

protocols for its use in cell culture experiments. An extensive search of scientific literature and

chemical databases reveals a notable absence of this term in the context of biological

research.

Initial investigations into the query for "Narcotic acid" led to a single chemical entity in the

PubChem database, identified by the CAS number 55836-07-2. This compound is listed with

"narcotic acid" as a depositor-supplied synonym and a MeSH (Medical Subject Headings)

term. The formal IUPAC name for this substance is 6-[(S)-hydroxy-(4-methoxy-6-methyl-7,8-

dihydro-5H-[1][2]dioxolo[4,5-g]isoquinolin-5-yl)methyl]-2,3-dimethoxybenzoic acid.

Despite the identification of this specific molecule, a subsequent comprehensive search for any

research, application notes, or protocols related to its use in cell culture, its biological activity, or

its mechanism of action yielded no results. The scientific literature appears to be silent on the in

vitro effects of this compound on any cell line.

This lack of available data makes it impossible to fulfill the request for detailed application

notes, experimental protocols, quantitative data tables, and signaling pathway diagrams. The

core requirements of data presentation, experimental methodologies, and visualizations cannot

be met without a foundation of scientific research.

It is possible that "Narcotic acid" is an internal proprietary name, a misnomer, or a term used

in a very niche, unpublished context. Without further clarification or a reference to a specific
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publication where this term is used, providing accurate and reliable scientific information is not

feasible.

Researchers, scientists, and drug development professionals are advised to exercise extreme

caution when encountering non-standard chemical names. It is crucial to verify the identity and

published biological effects of any compound through reputable chemical and biological

databases before planning or conducting any cell culture experiments.

For progress to be made on this topic, the requestor would need to provide a more standard

chemical identifier (e.g., a different common name, a trade name, or a reference to a scientific

article) for the compound of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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